Cas no 89080-21-7 (3,3''-[(4-{(E)-[5-(3,4-dimethylphenyl)-2-oxofuran-3(2H)-ylidene]methyl}phenyl)imino]dipropanenitrile)

• Product Name: 3,3''-[(4-{(E)-[5-(3,4-dimethylphenyl)-2-oxofuran-3(2H)-ylidene]methyl}phenyl)imino]dipropanenitrile
• CAS No: 89080-21-7
• MF: C₂₅H₂₃N₃O₂
• MW: 397.469025850296
• CID: 993603
• PubChem ID: 6451087
• Update Time: 2025-04-20

3,3''-[(4-{(E)-[5-(3,4-dimethylphenyl)-2-oxofuran-3(2H)-ylidene]methyl}phenyl)imino]dipropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3,3''-[(4-{(E)-[5-(3,4-dimethylphenyl)-2-oxofuran-3(2H)-ylidene]methyl}phenyl)imino]dipropanenitrile
• 3-[N-(2-cyanoethyl)-4-[[5-(3,4-dimethylphenyl)-2-oxofuran-3-ylidene]methyl]anilino]propanenitrile
• NSC 339431
• Propanenitrile, 3,3'-[[4-[(E)-[5-(3,4-dimethylphenyl)-2-oxo-3(2H)-furanylidene]methyl]phenyl]imino]bis-
• NSC339431
• 89080-21-7
• Propanenitrile, 3,3'-((4-((E)-(5-(3,4-dimethylphenyl)-2-oxo-3(2H)-furanylidene)methyl)phenyl)imino)bis-
• 3-[N-(2-cyanoethyl)-4-[(E)-[5-(3,4-dimethylphenyl)-2-oxo-3-furylidene]methyl]anilino]propanenitrile

• Inchi： 1S/C25H23N3O2/c1-18-5-8-21(15-19(18)2)24-17-22(25(29)30-24)16-20-6-9-23(10-7-20)28(13-3-11-26)14-4-12-27/h5-10,15-17H,3-4,13-14H2,1-2H3/b22-16+
• InChI Key： DIVCMGYQCTVIIS-CJLVFECKSA-N
• SMILES： O1C(/C(/C=C1C1C=CC(C)=C(C)C=1)=C/C1C=CC(=CC=1)N(CCC#N)CCC#N)=O

Computed Properties

• Exact Mass: 397.179
• Monoisotopic Mass: 397.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.231
• Boiling Point: 716.8°C at 760 mmHg
• Flash Point: 387.3°C
• Refractive Index: 1.646

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes